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Compound of Interest

Compound Name: 4-Ethyl-1,3-dioxolan-2-one

Cat. No.: B1220457

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the physical characteristics of a versatile class of organic compounds.

Alkyl-substituted dioxolan-2-ones, particularly derivatives of propylene carbonate, are a class of
compounds garnering significant interest across various scientific disciplines, including
pharmaceuticals, materials science, and green chemistry. Their utility as polar aprotic solvents,
electrolytes in lithium-ion batteries, and precursors for polymer synthesis necessitates a
thorough understanding of their physical properties. This guide provides a comparative study of
key physical characteristics of a homologous series of 4-alkyl-1,3-dioxolan-2-ones, offering
valuable data for researchers and developers working with these compounds.

Comparative Data of Physical Properties

The following table summarizes the key physical properties of methyl, ethyl, propyl, and butyl-
substituted dioxolan-2-ones. These values have been compiled from various chemical
databases and scientific literature to provide a clear and concise comparison.
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Experimental Protocols

The following are generalized experimental methodologies for the determination of the key

physical properties cited in this guide. Specific details may vary slightly between different

laboratories and publications.

Boiling Point Determination
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The boiling point of the alkyl-substituted dioxolan-2-ones can be determined using a micro-
boiling point apparatus or by distillation. A common method involves heating a small sample of
the liquid in a Thiele tube or a similar apparatus. A capillary tube, sealed at one end, is placed
in the sample. The temperature at which a steady stream of bubbles emerges from the capillary
tube and the liquid level inside and outside the capillary are equal corresponds to the boiling
point.

Melting Point Determination

For compounds that are solid at or near room temperature, the melting point is determined
using a melting point apparatus. A small amount of the crystalline solid is packed into a
capillary tube and heated at a controlled rate. The temperature range over which the solid
melts is recorded as the melting point.

Density Measurement

The density of the liquid dioxolan-2-ones is typically measured using a pycnometer or a digital
density meter. The mass of a known volume of the liquid is determined at a specific
temperature, usually 20°C. The density is then calculated by dividing the mass by the volume.

Viscosity Measurement

The dynamic viscosity can be measured using a viscometer, such as an Ostwald viscometer or
a rotational viscometer. For an Ostwald viscometer, the time it takes for a known volume of the
liquid to flow through a capillary tube under the influence of gravity is measured. This time is
then compared to that of a reference liquid with a known viscosity to calculate the viscosity of
the sample.

Refractive Index Measurement

The refractive index is determined using a refractometer, such as an Abbe refractometer. A
drop of the liquid is placed on the prism of the refractometer, and the instrument measures the
angle at which light is refracted as it passes from the prism into the sample. The refractive
index is typically measured at a specific wavelength of light (e.g., the sodium D-line) and
temperature.

Logical Workflow for Comparative Analysis
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The following diagram illustrates a logical workflow for the comparative study of the physical

properties of alkyl-substituted dioxolan-2-ones.

Workflow for Comparative Physical Property Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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